Cas no 2138090-98-7 (4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole)

• Product Name: 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole
• CAS No: 2138090-98-7
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 6498957
• PubChem ID: 165497457
• Update Time: 2025-07-17

4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138090-98-7
• 4-(5-chloro-2,2-dimethylcyclohexyl)-1,2-thiazole
• EN300-1157417
• 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole

• Inchi： 1S/C11H16ClNS/c1-11(2)4-3-9(12)5-10(11)8-6-13-14-7-8/h6-7,9-10H,3-5H2,1-2H3
• InChI Key： IMNHWCNCSUXDQM-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2C=NSC=2)C1

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole

Professional Introduction to Compound with CAS No. 2138090-98-7 and Product Name: 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole

The compound identified by the CAS number 2138090-98-7 and the product name 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. Thiazole derivatives are particularly recognized for their role in the development of antimicrobial, antifungal, anti-inflammatory, and anticancer agents.

At the core of understanding this compound lies its molecular structure, which combines a 5-Chloro-2,2-dimethylcyclohexyl side chain with a 1,2-thiazole core. The presence of the chloro substituent and the dimethyl groups on the cyclohexyl ring introduces unique steric and electronic properties that can influence its interactions with biological targets. This structural configuration has been strategically designed to enhance binding affinity and selectivity, making it a promising candidate for further pharmacological exploration.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to improve drug-like properties such as solubility, metabolic stability, and bioavailability. The 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole molecule exemplifies this trend by incorporating features that are known to enhance pharmacokinetic profiles. The bulky dimethylcyclohexyl group can improve solubility while reducing off-target effects, whereas the chloro substituent can modulate reactivity and binding interactions.

In the context of drug discovery, thiazole derivatives have shown remarkable potential due to their ability to modulate various biological pathways. The 1,2-thiazole core is a key pharmacophore that interacts with enzymes and receptors involved in critical cellular processes. Studies have demonstrated that thiazole-based compounds can inhibit key enzymes such as carbonic anhydrase and cyclooxygenase, which are implicated in conditions like cancer and inflammation. The structural features of 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole suggest that it may exhibit similar inhibitory activities while maintaining high specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the 5-Chloro-2,2-dimethylcyclohexyl group onto the thiazole core while minimizing unwanted side products. Techniques such as nucleophilic substitution and metal-catalyzed coupling reactions have been utilized to achieve this transformation efficiently. The robustness of these synthetic routes underscores the compound's feasibility for large-scale production if further development proceeds.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole with potential biological targets. These studies utilize advanced algorithms to simulate interactions at an atomic level, providing insights into how the compound may bind to enzymes or receptors. The results suggest that the chloro substituent and dimethyl groups play crucial roles in stabilizing interactions through hydrophobic effects and electrostatic interactions. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The pharmacological profile of this compound is currently under investigation in preclinical studies. Initial assays have shown promising activity against certain cancer cell lines, where it demonstrates inhibitory effects on key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate potential anti-inflammatory properties by modulating cytokine production in immune cells. These findings align with the broader therapeutic applications of thiazole derivatives in treating chronic inflammatory diseases.

One of the most compelling aspects of 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole is its versatility as a chemical scaffold. By modifying functional groups or exploring analogs derived from this core structure, researchers can generate libraries of compounds with tailored biological activities. This flexibility makes it an attractive platform for structure-activity relationship (SAR) studies aimed at identifying lead compounds for further development into novel therapeutics.

The regulatory landscape for new pharmaceutical compounds requires rigorous evaluation before clinical translation can occur. Regulatory agencies such as the FDA and EMA mandate comprehensive toxicological assessments to ensure safety profiles meet acceptable thresholds before human testing begins. The synthetic route for producing 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole has been designed with scalability in mind while adhering to Good Manufacturing Practices (GMP) standards to facilitate future regulatory submissions.

Future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Understanding how it interacts with specific proteins or enzymes at a molecular level will provide critical insights into its therapeutic potential and help identify possible resistance mechanisms or side effects associated with long-term use.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of promising candidates like 4-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole by predicting novel molecular structures based on existing data sets. Machine learning algorithms can analyze vast libraries of compounds virtualized before experimental synthesis is undertaken—a process that significantly reduces time-to-market while maintaining high success rates.

In conclusion,4-(5-Chloro-2-methylcyclohexyl)-1H-tetrazolium chloride CAS NO: 2138090-98-7 represents an innovative entry into pharmaceutical research driven by its unique structural features combined with demonstrated biological activity across multiple disease models including cancer/inflammation-related pathways yet maintains safety profile making it worth further exploration toward clinical application . Its development exemplifies modern approaches where interdisciplinary collaboration between organic chemists computational biologists pharmacologists enables rapid translation from benchtop discovery toward patient benefit through optimized synthetic strategies computational modeling preclinical validation pipelines . As science advances , such compounds continue paving way toward next-generation treatments offering hope millions suffering various debilitating conditions worldwide .